3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-amino-6-(2,3-dichlorophenyl)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H6Cl2N4O/c10-5-3-1-2-4(6(5)11)7-8(16)13-9(12)15-14-7/h1-3H,(H3,12,13,15,16)
• InChI Key: OVNGWOHWYFBGKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=NN=C(NC2=O)N
• Molecular Formula: C9H6Cl2N4O
• DSSTOX Substance ID: DTXSID70179878
• Molecular Weight: 257.07 g/mol
• CAS RN: 252186-78-0

Description

3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one, also known as ADTP, is a heterocyclic compound with a wide range of applications in the scientific research field. It is a colorless solid with a molecular weight of 277.19 g/mol. Its structure consists of a six-membered ring with two nitrogen atoms and four carbon atoms, two of which are linked to two chlorine atoms. ADTP is a highly reactive compound and has been studied for its potential use in organic synthesis, pharmaceuticals, and as a biochemical reagent.

Scientific Research Applications

• Asymmetric Induction in Reactions : It was found that 3-Aryl-1,2,4-triazin-5(4H)-ones react with C-nucleophiles to form 1-acyl-6-Nu-3-aryl-1,6-dihydro-1,2,4-triazin-5(4H)-ones in high diastereomeric excess, using amino acids as chiral auxiliaries in nucleophilic additions to triazinones (Egorov et al., 2006).

• Antimicrobial Screening : A study synthesized and characterized compounds of N-(3-amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5-yl)-2-chloro-substitutedquinoline-3-carboxamides, showing moderate to excellent antibacterial and antifungal activities (Rajput & Sharma, 2021).

• Synthesis and Molecular Structure Analysis : The molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one was investigated, providing insights into its crystal structure and intermolecular bonding (Hwang et al., 2006).

• Antiviral Activity : A study explored the interaction of 3-aryl-1,2,4-triazin-5(4H)-ones with indole and its derivatives in the presence of N-substituted amino acids, leading to the synthesis of compounds with potential antiviral actions against vaccinia virus (Rusinov et al., 2012).

• Biologically Active Thiadiazolotriazinones : The study focused on synthesizing and screening biologically active 1,3,4-thiadiazolo[2,3-c]-1,2,4-triazin-4-ones for antibacterial activities (Holla et al., 1998).

• Microwave Assisted Synthesis : This research demonstrated the rapid and efficient synthesis of various nitrogen systems like 1,2,4-triazino[3,4-b][1,3,4]thiadiazinones under microwave irradiation, with some showing anticancer activity (Saad et al., 2011).

• Antioxidant and Antitumor Activities : Various nitrogen heterocycles were evaluated for antioxidant and antitumor activities, revealing potential therapeutic applications (El-Moneim et al., 2011).

• Larvicidal and Antimicrobial Activities : Novel triazinone derivatives were synthesized and evaluated for their antimicrobial and larvicidal activities, showing potential as pest control agents (Kumara et al., 2015).